Cas no 1497178-31-0 (ethyl 2-amino-4-(benzyloxy)butanoate)

• Product Name: ethyl 2-amino-4-(benzyloxy)butanoate
• CAS No: 1497178-31-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6489828
• PubChem ID: 133682090
• Update Time: 2025-06-07

ethyl 2-amino-4-(benzyloxy)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(benzyloxy)butanoate
• 1497178-31-0
• EN300-1300548

• Inchi： 1S/C13H19NO3/c1-2-17-13(15)12(14)8-9-16-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10,14H2,1H3
• InChI Key： PDPJDLPFTDGUTD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCC(C(=O)OCC)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 2-amino-4-(benzyloxy)butanoate

Introduction to Ethyl 2-Amino-4-(Benzyloxy)butanoate (CAS No. 1497178-31-0)

Ethyl 2-Amino-4-(Benzyloxy)butanoate (CAS No. 1497178-31-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include an amino group, a benzyloxy moiety, and an ester functional group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The molecular formula of ethyl 2-amino-4-(benzyloxy)butanoate is C₁₂H₁₇NO₃, and its molecular weight is approximately 223.26 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-hydroxybutyric acid with benzyl alcohol to form the benzyloxy derivative, followed by esterification with ethanol and subsequent amination. This synthetic route has been well-documented in the literature and is widely used in both academic and industrial settings.

One of the key applications of ethyl 2-amino-4-(benzyloxy)butanoate is in the development of novel pharmaceuticals. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of ethyl 2-amino-4-(benzyloxy)butanoate demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. These findings suggest that this compound could be a valuable starting point for the development of new drugs targeting inflammatory diseases.

In addition to its potential therapeutic applications, ethyl 2-amino-4-(benzyloxy)butanoate has also been explored for its use as a building block in organic synthesis. Its versatile functional groups allow for a wide range of chemical transformations, making it an attractive intermediate for the synthesis of complex molecules. For example, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of several natural products with potent biological activities.

The physical properties of ethyl 2-amino-4-(benzyloxy)butanoate are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point around 250°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and reactions.

Safety considerations are an important aspect when handling ethyl 2-amino-4-(benzyloxy)butanoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, ethyl 2-amino-4-(benzyloxy)butanoate (CAS No. 1497178-31-0) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of chemical and pharmaceutical sciences.